Cas no 76919-40-9 ({6-methylimidazo2,1-b1,3thiazol-5-yl}methanol)

• Product Name: {6-methylimidazo2,1-b1,3thiazol-5-yl}methanol
• CAS No: 76919-40-9
• MF: C₇H₈N₂OS
• MW: 168.216219902039
• MDL: MFCD02253176
• CID: 983027
• PubChem ID: 332985
• Update Time: 2025-11-02

{6-methylimidazo2,1-b1,3thiazol-5-yl}methanol Chemical and Physical Properties

Names and Identifiers

• (6-methylimidazo[2,1-b][1,3]thiazol-5-yl)methanol
• {6-methylimidazo[2,1-b][1,3]thiazol-5-yl}methanol
• 5-idrossimetil-6-metilimidazo< 2,1-b> tiazolo
• AC1L7CAC
• AC1Q2FCK
• AC1Q2FCL
• AG-H-07195
• F2158-0624
• NSC332683
• {6-methylimidazo2,1-b1,3thiazol-5-yl}methanol
• AKOS000276575
• EN300-64731
• 76919-40-9
• CS-0047180
• W16126
• (6-Methylimidazo[2,1-b]thiazol-5-yl)methanol
• Z445987540
• SY180598
• MFCD02253176
• DTXSID90318545
• BDA91940
• SCHEMBL10340126
• NSC-332683
• AS-72716
• (7-methyl-4-thia-1,6-diazabicyclo[3.3.0]octa-2,5,7-trien-8-yl)methanol
• 6-Methylimidazo[2,1-b]thiazole-5-methanol
• DB-197306

• MDL： MFCD02253176
• Inchi： 1S/C7H8N2OS/c1-5-6(4-10)9-2-3-11-7(9)8-5/h2-3,10H,4H2,1H3
• InChI Key： RNCFSVSYFCIZPM-UHFFFAOYSA-N
• SMILES： S1C=CN2C1=NC(C)=C2CO

Computed Properties

• Exact Mass: 168.03584
• Monoisotopic Mass: 168.03573406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 65.8Ų

Experimental Properties

• PSA: 37.53
• LogP: 1.19650

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on {6-methylimidazo2,1-b1,3thiazol-5-yl}methanol

Comprehensive Overview of {6-methylimidazo[2,1-b][1,3]thiazol-5-yl}methanol (CAS No. 76919-40-9)

{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}methanol (CAS No. 76919-40-9) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the imidazothiazole family, which is known for its diverse biological activities. The presence of a methanol group at the 5-position of the 6-methylimidazo[2,1-b][1,3]thiazole scaffold enhances its solubility and reactivity, making it a valuable intermediate in synthetic chemistry.

The molecular formula of {6-methylimidazo[2,1-b][1,3]thiazol-5-yl}methanol is C₇H₈N₂OS, with a molecular weight of 168.21 g/mol. Its structure features a fused imidazole and thiazole ring system, which is often associated with antimicrobial, antiviral, and anti-inflammatory properties. Researchers are particularly interested in this compound due to its potential applications in drug discovery, especially in the development of novel small-molecule therapeutics targeting infectious diseases and metabolic disorders.

One of the key advantages of {6-methylimidazo[2,1-b][1,3]thiazol-5-yl}methanol is its versatility as a building block in organic synthesis. It can undergo various chemical transformations, such as oxidation, esterification, and nucleophilic substitution, to yield derivatives with enhanced biological activity. For instance, the methanol group can be converted into aldehydes or carboxylic acids, further expanding its utility in medicinal chemistry. This adaptability has made it a popular choice for researchers exploring structure-activity relationships (SAR) in drug design.

Recent studies have highlighted the potential of {6-methylimidazo[2,1-b][1,3]thiazol-5-yl}methanol in addressing global health challenges, such as antibiotic resistance and emerging viral infections. Its imidazothiazole core has been shown to exhibit inhibitory effects against certain bacterial and viral enzymes, making it a promising candidate for the development of next-generation antimicrobial agents. Additionally, its relatively low toxicity profile and favorable pharmacokinetic properties have further boosted its appeal in preclinical research.

In the agrochemical sector, {6-methylimidazo[2,1-b][1,3]thiazol-5-yl}methanol has been explored as a potential active ingredient in crop protection products. Its ability to interfere with the metabolic pathways of pests and pathogens has led to investigations into its use as a biopesticide or plant growth regulator. With the growing demand for sustainable agricultural solutions, this compound could play a pivotal role in reducing reliance on conventional chemical pesticides.

The synthesis of {6-methylimidazo[2,1-b][1,3]thiazol-5-yl}methanol typically involves the condensation of appropriately substituted imidazole and thiazole precursors, followed by functionalization of the 5-position. Advances in green chemistry have also enabled more environmentally friendly routes to this compound, minimizing the use of hazardous reagents and solvents. These innovations align with the broader trend toward sustainable chemical manufacturing and green synthesis in the pharmaceutical and agrochemical industries.

From a commercial perspective, the demand for {6-methylimidazo[2,1-b][1,3]thiazol-5-yl}methanol is expected to rise as its applications in drug discovery and agrochemicals continue to expand. Several specialty chemical suppliers now offer this compound in high purity, catering to the needs of academic and industrial researchers. Its relatively stable shelf life and compatibility with standard laboratory handling procedures further enhance its accessibility for scientific investigations.

In conclusion, {6-methylimidazo[2,1-b][1,3]thiazol-5-yl}methanol (CAS No. 76919-40-9) represents a fascinating example of how heterocyclic chemistry can contribute to solving real-world problems. Its multifaceted applications in pharmaceuticals, agrochemicals, and materials science underscore its importance as a research tool and potential therapeutic agent. As scientific understanding of its properties deepens, this compound is likely to remain a focal point of innovation in the years to come.